Cas no 2171777-36-7 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid
• CAS No: 2171777-36-7
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6079209
• PubChem ID: 165802024
• Update Time: 2025-05-21

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxy-N-methylbutanamido]oxy}acetic acid
• 2171777-36-7
• EN300-1474429

• Inchi： 1S/C23H26N2O7/c1-25(32-14-21(26)27)22(28)20(11-12-30-2)24-23(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,24,29)(H,26,27)
• InChI Key： KAYCDLHERDYYMG-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)OCC(=O)O)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid (CAS No. 2171777-36-7)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid (CAS No. 2171777-36-7) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a critical role in the development of novel therapeutic agents, particularly in the fields of oncology, neurology, and immunology. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a methoxy-N-methylbutanamidooxy acetic acid moiety, makes it an essential building block for modern drug discovery.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Fmoc-protected amino acids like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid. Researchers and pharmaceutical companies are actively exploring its potential in creating targeted drug delivery systems and personalized medicine solutions. With the rise of AI-driven drug discovery and computational chemistry, this compound has gained attention for its compatibility with automated peptide synthesizers and high-throughput screening platforms.

From a chemical perspective, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid exhibits excellent stability under standard peptide synthesis conditions. The Fmoc protecting group can be selectively removed under mild basic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The compound's methoxy-N-methylbutanamidooxy acetic acid component provides enhanced solubility in organic solvents commonly used in peptide chemistry, while maintaining compatibility with aqueous systems during deprotection and cleavage steps.

In the context of current biopharmaceutical trends, this compound addresses several industry challenges. Its molecular design facilitates the creation of peptide-drug conjugates, which are becoming increasingly important in developing treatments for previously undruggable targets. The compound's structural features enable the incorporation of unnatural amino acids into peptide sequences, expanding the possibilities for creating more stable and bioavailable therapeutic peptides.

The synthesis and application of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid align with the pharmaceutical industry's shift toward green chemistry principles. Modern synthetic routes emphasize atom economy and reduced waste generation, making this compound particularly valuable for sustainable drug development. Furthermore, its compatibility with continuous flow chemistry systems positions it as a future-proof solution for industrial-scale peptide production.

Quality control of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on quality by design (QbD) in drug development has further elevated the importance of rigorous characterization for this and similar peptide synthesis building blocks.

From a commercial perspective, the market for Fmoc-protected amino acid derivatives like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid is experiencing steady growth. This reflects the expanding pipeline of peptide-based drugs in clinical development and the increasing adoption of peptide therapeutics across multiple disease areas. The compound's versatility makes it valuable not only for pharmaceutical applications but also for research in chemical biology and material science.

Storage and handling of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid require standard precautions for sensitive organic compounds. While not classified as hazardous, proper storage conditions (typically cool, dry environments protected from light) help maintain the compound's stability and performance in downstream applications. These practical considerations are particularly important for researchers working with peptide synthesis on both small and large scales.

The future outlook for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid appears promising, given the ongoing innovations in peptide science. Emerging applications in bioconjugation, protein engineering, and diagnostic probe development are creating new opportunities for this versatile building block. As the boundaries between small molecules and biologics continue to blur in drug discovery, compounds like this will likely play an increasingly important role in bridging these therapeutic modalities.

For researchers and manufacturers working with 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxy-N-methylbutanamidooxy}acetic acid, staying informed about the latest synthetic methodologies and application techniques is essential. The compound's unique properties make it particularly valuable for addressing current challenges in drug delivery and therapeutic targeting, positioning it as a key component in the next generation of peptide-based pharmaceuticals.